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Compound of Interest

Compound Name: LDC3140

Cat. No.: B608499 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

operational integrity. This guide provides essential information and procedural steps for the

appropriate disposal of LDC3140, a potent and selective inhibitor of Cyclin-Dependent Kinase

7 (CDK7). In the absence of a specific Safety Data Sheet (SDS) from a manufacturer, this

document outlines a conservative approach based on general laboratory safety principles and

regulatory guidelines.

Core Principles of Chemical Disposal
Given that LDC3140 is a bioactive small molecule intended for research purposes, it must be

treated as a chemical waste product.[1][2][3] The fundamental principle is to prevent its release

into the environment. Under no circumstances should LDC3140 or its solutions be disposed of

down the drain.[2][3][4] The NIH and other regulatory bodies prohibit the drain disposal of many

chemicals, particularly those that are bioactive or have unknown long-term environmental

effects.[2][4]

LDC3140 Chemical and Physical Properties
A summary of the known properties of LDC3140 is provided below. This information is crucial

for waste management personnel to properly classify and handle the compound.
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Property Value Reference

CAS Number 1453833-30-1 [5][6]

Molecular Formula C23H33N7O [5]

Molecular Weight 423.57 g/mol [5]

Appearance Not specified (likely a solid)

Solubility Soluble in DMSO [6]

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C.

[5]

Step-by-Step Disposal Procedures for LDC3140
The following procedures are based on established guidelines for the disposal of laboratory

chemical waste and should be followed in the absence of specific instructions from a

manufacturer's SDS.

1. Waste Identification and Segregation:

Solid Waste: Collect any solid LDC3140, weighing paper, and contaminated personal

protective equipment (PPE) such as gloves and disposable lab coats in a designated, leak-

proof hazardous waste container. This container should be clearly labeled as "Hazardous

Chemical Waste" and include the full chemical name ("LDC3140") and any known hazard

information.

Liquid Waste: Solutions containing LDC3140 (e.g., in DMSO) must be collected in a

separate, compatible, and leak-proof hazardous liquid waste container. The container must

be clearly labeled with "Hazardous Chemical Waste," the chemical name ("LDC3140"), the

solvent used (e.g., "in Dimethyl Sulfoxide"), and an approximate concentration. Never mix

incompatible waste streams.

Sharps Waste: Any sharps (needles, scalpels, etc.) contaminated with LDC3140 should be

disposed of in a designated sharps container that is also labeled for chemical contamination.
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2. Packaging and Labeling:

All waste containers must be securely sealed to prevent leaks or spills.

The hazardous waste label must be fully completed, including the accumulation start date.

Follow your institution's specific guidelines for labeling and packaging hazardous waste.

3. Storage of Waste:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from general laboratory traffic.

Ensure that the storage area is compliant with all local and institutional regulations, including

secondary containment to prevent the spread of material in case of a leak.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

chemical waste disposal service to arrange for pickup.

Provide them with all necessary information about the waste, including the chemical name

and any other components in the waste stream.

Do not attempt to transport hazardous waste off-site yourself. Disposal must be handled by a

licensed hazardous waste management company.

5. Decontamination:

All non-disposable equipment and surfaces that have come into contact with LDC3140
should be thoroughly decontaminated. Consult with your EHS office for appropriate

decontamination procedures.

LDC3140 Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

LDC3140 waste.
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LDC3140 Waste Disposal Workflow

Important Considerations
Regulatory Compliance: Always adhere to the specific hazardous waste regulations set forth

by your local, state, and federal authorities (e.g., EPA, DTSC in California).[7] Institutional

policies may also have additional requirements.

Absence of Specific SDS: It is critical to reiterate that a comprehensive Safety Data Sheet for

LDC3140, detailing specific hazards and disposal instructions, was not found in the public

domain. The guidance provided here is based on general best practices for chemical waste.

Caution with Similar Product Names: A Safety Data Sheet exists for a product named "DOW

CORNING(R) 3140 RTV COATING".[8][9] This is a silicone-based coating and is an entirely

different substance from the CDK7 inhibitor LDC3140. Information from the SDS for the Dow

Corning product is not applicable and must not be used for handling or disposing of

LDC3140.
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By adhering to these conservative and well-established procedures, laboratory professionals

can ensure the safe and compliant disposal of LDC3140, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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